Cas no 1822457-03-3 (Ethyl 2-(furan-2-YL)-1,3-thiazolidine-4-carboxylate)

• Product Name: Ethyl 2-(furan-2-YL)-1,3-thiazolidine-4-carboxylate
• CAS No: 1822457-03-3
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5888249
• PubChem ID: 132932455
• Update Time: 2025-10-18

Ethyl 2-(furan-2-YL)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6512379
• ETHYL 2-(FURAN-2-YL)-1,3-THIAZOLIDINE-4-CARBOXYLATE
• 1822457-03-3
• Ethyl 2-(furan-2-YL)-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C10H13NO3S/c1-2-13-10(12)7-6-15-9(11-7)8-4-3-5-14-8/h3-5,7,9,11H,2,6H2,1H3
• InChI Key： VLLJFQQDSAQOFZ-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OCC)NC1C1=CC=CO1

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.8Ų

Additional information on Ethyl 2-(furan-2-YL)-1,3-thiazolidine-4-carboxylate

Ethyl 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylate (CAS No. 1822457-03-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylate, identified by its CAS number 1822457-03-3, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and cardiovascular diseases. The structural uniqueness of this compound lies in its fusion of a furan ring with a thiazolidine core, enhanced by an ethyl ester functionality at the carboxyl position. Such structural motifs are highly valued in medicinal chemistry due to their ability to interact favorably with biological targets.

The furan-2-yl moiety, a five-membered aromatic oxygen-containing ring, contributes to the compound's overall electronic properties and potential for hydrogen bonding interactions. This feature is particularly advantageous in drug design, as it allows for precise modulation of binding affinities and selectivity. The thiazolidine ring, on the other hand, introduces sulfur and nitrogen atoms into the structure, which are known to be pharmacophoric elements capable of forming stable interactions with proteins and enzymes. Together, these components create a versatile scaffold that can be further modified to achieve specific therapeutic outcomes.

In recent years, Ethyl 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylate has garnered attention for its role in developing novel therapeutic agents. One notable area of research involves its application in the synthesis of compounds targeting neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that derivatives of this compound exhibit promising cholinergic activity by modulating acetylcholinesterase enzymes. The presence of the furan-2-yl group enhances binding interactions with the enzyme's active site, leading to improved efficacy and reduced side effects.

The ethyl ester group at the carboxyl position provides a handle for further chemical modifications, enabling medicinal chemists to explore diverse structural analogs. For instance, hydrolysis of the ester can yield the corresponding carboxylic acid derivative, which may exhibit different pharmacological properties. Additionally, coupling reactions with amine groups can produce amides or ureas, expanding the chemical space for drug discovery. These modifications are essential for optimizing pharmacokinetic profiles and achieving desired therapeutic effects.

Advances in computational chemistry have further highlighted the potential of Ethyl 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylate as a lead compound. Molecular docking simulations have revealed that its scaffold can effectively bind to various protein targets involved in metabolic and inflammatory pathways. This has opened up new avenues for treating conditions such as diabetes and rheumatoid arthritis. By leveraging computational tools alongside traditional synthetic methodologies, researchers can accelerate the discovery process and identify promising candidates for clinical development.

The synthesis of Ethyl 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylate itself is an intriguing challenge that showcases modern synthetic strategies. One common approach involves the condensation of furan derivatives with thiazolidine precursors under acidic conditions, followed by esterification using ethyl chloroformate or similar reagents. Recent innovations in green chemistry have also led to more sustainable synthetic routes, employing catalytic systems that minimize waste and improve yields. These advancements underscore the importance of ethical and environmentally conscious practices in pharmaceutical research.

The biological activity of Ethyl 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylate has been extensively studied in vitro and in vivo models. Preclinical trials have shown that certain derivatives exhibit anti-inflammatory properties by inhibiting key signaling pathways such as NFκB and MAPK. These findings align with emerging evidence suggesting that modulating inflammation may be beneficial in treating chronic diseases associated with oxidative stress. Furthermore, animal studies have demonstrated potential neuroprotective effects against excitotoxicity-induced neuronal damage.

The future prospects of Ethyl 2-(furan-2-yl)-1,3-thiazolidine-4-carboxylate are vast and multifaceted. As our understanding of disease mechanisms continues to evolve, new opportunities will arise for developing targeted therapies based on this versatile scaffold. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical applications. By harnessing the power of innovative chemistry and interdisciplinary approaches, we can unlock novel treatments that address unmet medical needs.